Cas no 1247716-66-0 (3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol)

• Product Name: 3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol
• CAS No: 1247716-66-0
• MF: C₈H₁₂BrNOS
• MW: 250.155980110168
• CID: 5216419
• PubChem ID: 61729022
• Update Time: 2025-05-20

3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{[(3-bromothiophen-2-yl)methyl]amino}propan-1-ol
• 3-(((3-Bromothiophen-2-yl)methyl)amino)propan-1-ol
• 1-Propanol, 3-[[(3-bromo-2-thienyl)methyl]amino]-
• 3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol

• Inchi： 1S/C8H12BrNOS/c9-7-2-5-12-8(7)6-10-3-1-4-11/h2,5,10-11H,1,3-4,6H2
• InChI Key： QRAUOWAQJFHPDR-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CNCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 126
• XLogP3: 1.4
• Topological Polar Surface Area: 60.5

Additional information on 3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol

Introduction to 3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol (CAS No. 1247716-66-0)

3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1247716-66-0, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a 3-bromothiophen-2-yl moiety, which is a key feature that contributes to its reactivity and biological activity.

The presence of the methylamino group in the molecule enhances its ability to interact with biological targets, making it a valuable intermediate in the synthesis of pharmacologically active substances. The compound's primary chain, which extends from the hydroxyl group at the terminal position, provides a flexible scaffold for further functionalization. This structural versatility allows chemists to modify the compound to suit specific pharmacological requirements.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes, including derivatives like 3-bromothiophen-2-yl, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of such moieties into drug candidates can lead to enhanced binding affinity and improved pharmacokinetic profiles. The research on 3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol has been influenced by these findings, prompting further exploration of its potential.

The synthesis of 3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol involves multiple steps, each requiring precise control to ensure high yield and purity. The key step in the synthesis is the introduction of the 3-bromothiophen-2-yl group, which typically involves bromination and subsequent coupling reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These methods not only improve the yield but also minimize side reactions, ensuring a cleaner product profile.

The biological activity of 3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol has been evaluated in various preclinical studies. These studies have revealed promising results in terms of its interaction with target proteins and enzymes. For instance, preliminary data suggest that this compound may inhibit certain kinases involved in cancer progression. Additionally, its ability to modulate inflammatory pathways has been observed, indicating potential therapeutic benefits in conditions such as rheumatoid arthritis.

The pharmacokinetic properties of 3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical efficacy and safety. In vitro studies have provided insights into its metabolic stability and potential interactions with cytochrome P450 enzymes. These findings are essential for predicting how the compound will behave in vivo and for designing appropriate dosing regimens.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, biology, and medicine. The synthesis and characterization of 3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol exemplify this collaborative effort. Chemists play a pivotal role in designing synthetic routes that are both efficient and scalable, while biologists provide insights into how the compound interacts with biological systems. Medicinal chemists then use this information to optimize the molecule for better performance.

The future prospects for 3-{(3-bromothiophen-2-yl)methylamino}propan-1-ol are promising, with ongoing research aimed at expanding its therapeutic applications. New synthetic methodologies may further enhance its production efficiency, while additional preclinical studies will provide a more comprehensive understanding of its biological effects. Collaborative efforts between academia and industry are likely to accelerate these developments, bringing new treatments closer to reality.

In conclusion, 3-{(3-bromothiophen-2-yl)methylamino}propan-1-oL (CAS No. 1247716) is a compound with significant potential in pharmaceutical research. Its unique structure and functional properties make it a valuable tool for developing new therapeutic agents. The ongoing studies on this compound highlight the importance of interdisciplinary collaboration in advancing drug discovery and development.